2-((6-(1H-imidazol-1-yl)pyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(6-imidazol-1-ylpyridazin-3-yl)sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H13N5OS2/c20-13(16-8-11-2-1-7-21-11)9-22-14-4-3-12(17-18-14)19-6-5-15-10-19/h1-7,10H,8-9H2,(H,16,20)
• InChI Key: YLAVJKKHUKVTKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CSC2=NN=C(C=C2)N3C=CN=C3
• Molecular Formula: C14H13N5OS2
• Molecular Weight: 331.4 g/mol

Description

2-((6-(1H-imidazol-1-yl)pyridazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a thioacetamide derivative and has been found to have interesting biochemical and physiological effects.

Scientific Research Applications

Synthesis and Molecular Probes

Compounds with imidazo[1,2-a]pyridine scaffolds, similar to part of the target molecule, have been synthesized for potential use as molecular probes. For instance, substituted imidazo[1,2-a]pyridines have been developed as selective ligands for Peripheral Benzodiazepine Receptors (PBR), with potential applications in studying PBR in vivo using Single Photon Emission Computed Tomography (SPECT) (Katsifis et al., 2000).

Antimicrobial Activity

Derivatives of acetamide, a functional group present in the target compound, have been synthesized and demonstrated antimicrobial activity. For example, novel sulphonamide derivatives have shown promising antimicrobial properties, indicating the potential for such compounds to be developed as antimicrobial agents (Fahim & Ismael, 2019).

Fluorescent Probes for Metal Ions

Imidazo[1,2-a]pyridine derivatives, similar to the structural motif in the target compound, have been used to create efficient fluorescent probes for metal ions, such as mercury. These compounds offer potential applications in environmental monitoring and biochemical assays (Shao et al., 2011).

Insecticidal Properties

Some heterocyclic compounds incorporating motifs similar to those in the target compound have been synthesized and assessed for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. This suggests potential applications in agricultural pest control (Fadda et al., 2017).

Cytotoxic Activity

Compounds bearing imidazo[2,1-b]thiazole scaffolds, related to the target molecule, have been synthesized and tested for cytotoxicity against human cancer cell lines, indicating potential applications in cancer research and therapy (Ding et al., 2012).